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Compound of Interest

Compound Name: SAFFRON POWDER

Cat. No.: B576308

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the testing
of saffron powder in accordance with the International Organization for Standardization (1ISO)
3632 standards. This document is intended to guide researchers, scientists, and drug
development professionals in the quality assessment of saffron, a critical aspect for its use in
research and pharmaceutical applications.

Introduction to ISO 3632

The ISO 3632 standard is the globally recognized benchmark for ensuring the quality and
purity of saffron.[1] It is divided into two parts:

e |ISO 3632-1: Outlines the specifications and classification of saffron into different quality
categories based on its physicochemical properties.[1]

e I1SO 3632-2: Specifies the test methods for determining these properties.

Adherence to these standards is crucial for guaranteeing the consistency, efficacy, and safety
of saffron used in research and product development.

Data Presentation: Saffron Classification

ISO 3632-1 classifies saffron into different categories based on quantitative analysis of its key
components. These categories are determined by the content of crocin (coloring strength),

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b576308?utm_src=pdf-interest
https://www.benchchem.com/product/b576308?utm_src=pdf-body
https://pacificcert.com/iso-3632-1-2011-spices-saffron/
https://pacificcert.com/iso-3632-1-2011-spices-saffron/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

picrocrocin (flavor/bitterness), and safranal (aroma), which are measured using UV-Vis
spectrophotometry.[1] The standard also sets limits for moisture and volatile matter content, as
well as total ash.

Table 1: ISO 3632-1 Classification of Saffron[2][3]

Coloring Strength Flavor Strength Aroma Strength
Category (E*% 1cm at ~440 (E*% 1cm at ~257 (E*% 1cm at ~330
nm) nm) nm)
I >190 >70 20 - 50
I 150 - 190 - 20-50
i 110 - 150 - 20-50
v 80 - 110 - 20 - 50

Note: While 1ISO 3632-1:1993 included four categories, modern standards often refer to three
categories, with Category | being the highest quality.

Table 2: Other Key Quality Parameters for Saffron Powder (as per ISO 3632-1)[4]

Parameter Limit
Moisture and Volatile Matter Content < 10%
Total Ash (on dry basis) < 8%
Acid-Insoluble Ash (on dry basis) <1%
Extraneous Matter <0.5%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in ISO 3632-2 for the
analysis of saffron powder.
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Determination of Coloring, Flavor, and Aroma Strength
(UV-Vis Spectrophotometry)

This protocol outlines the procedure for measuring the absorbance of a saffron solution to
determine its quality category.

3.1.1. Principle

The main chemical constituents of saffron, crocin, picrocrocin, and safranal, exhibit maximum
absorbance at specific wavelengths in the UV-Visible spectrum. By measuring the absorbance
of a saffron extract at these wavelengths, their relative concentrations can be determined.[5]

3.1.2. Materials and Equipment

o Saffron powder sample

» Distilled or deionized water

» Analytical balance

¢ Volumetric flasks (1000 mL)

o Magnetic stirrer and stir bar

o UV-Vis spectrophotometer

e Quartz cuvettes (1 cm path length)
3.1.3. Procedure

o Sample Preparation: Accurately weigh approximately 500 mg (0.5 g) of the saffron powder
sample.

o Extraction: Transfer the weighed sample into a 1000 mL volumetric flask. Add approximately
900 mL of distilled water.

 Stirring: Place the flask on a magnetic stirrer and stir the solution for 1 hour at room
temperature, protected from direct light.
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e Dilution: After 1 hour, bring the solution to the 1000 mL mark with distilled water and mix
thoroughly.

e Spectrophotometric Measurement:

o Use distilled water as the blank reference.

o Measure the absorbance of the saffron solution at the following wavelengths:

» ~440 nm (for Crocin - Coloring Strength)

= ~257 nm (for Picrocrocin - Flavor Strength)

» ~330 nm (for Safranal - Aroma Strength)

3.1.4. Calculation

The specific absorbance (E% 1cm) is calculated using the following formula:[6]

E1% 1cm (A) = (A x 10000) / (m x (100 - H))

Where:

e Ais the absorbance at the specific wavelength (A).

e m is the mass of the saffron sample in grams.

e H is the moisture and volatile matter content in percent.

Experimental Workflow for UV-Vis Spectrophotometry

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.rsc.org/suppdata/c5/ay/c5ay01986a/c5ay01986a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Methodological & Applicatiqn

Check Availability & Pricing

Sample Preparation Extraction Measurement

Weigh ~500mg Transfer to 1000mL Add ~900mL Stir for 1 hour Dilute to 1000mL Measure Absorbance Calculate E1% 1em
Saffron Powder Volumetric Flask Distilled Water (Protected from light) at 440, 257, 330 nm °

Preparation Drying Final Weighing & Calculation

Preheat Weighing Dish . Add ~2.5g Saffron . Dry in Oven . . .
[ 103°C, 1) Weigh Empty Dish (mo) Ganies Weigh Dish + Sample (mz) (103°C, 16h) Cool in Desiccator Weigh Dried Sample (ms) Calculate Moisture %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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